Cas no 2412-76-2 (1,3,2-Dioxaborolane-4-methanol, 2-phenyl-)

• Product Name: 1,3,2-Dioxaborolane-4-methanol, 2-phenyl-
• CAS No: 2412-76-2
• MF: C₉H₁₁BO₃
• MW: 177.992842912674
• CID: 238605
• PubChem ID: 590100
• Update Time: 2025-04-19

1,3,2-Dioxaborolane-4-methanol, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane-4-methanol, 2-phenyl-
• (2-phenyl-1,3,2-dioxaborolan-4-yl)methanol
• (2-Phenyl-1,3,2-dioxaborolan-4-yl)methanol #
• SCHEMBL11884641
• DTXSID30343497
• GTHZAVRUTOZFOV-UHFFFAOYSA-N
• 2412-76-2

• Inchi： 1S/C9H11BO3/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2
• InChI Key： GTHZAVRUTOZFOV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2)OCC1CO

Computed Properties

• Exact Mass: 177.08373
• Monoisotopic Mass: 178.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69